Cas no 2172125-02-7 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• CAS No: 2172125-02-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6588725
• PubChem ID: 165960963
• Update Time: 2025-07-21

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• 2172125-02-7
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
• EN300-1538651

• Inchi： 1S/C27H34N2O5/c1-17(2)24(14-26(31)32)29-25(30)13-12-18(3)15-28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： SQHIKKCKBBDRDP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

Professional Introduction to Compound with CAS No. 2172125-02-7 and Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

Compound with the CAS number 2172125-02-7 and the product name 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biomedicine. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a 4-methylpentanamido group suggests a multifaceted role in biochemical interactions, making it a subject of considerable interest for researchers.

The structural composition of this compound is highly intriguing, particularly the incorporation of a fluoren-9-ylmethoxycarbonyl substituent. Fluorene derivatives are well-known for their stability and fluorescence properties, which make them valuable in various applications, including bioimaging and photodynamic therapy. The methoxycarbonyl group further enhances the compound's reactivity, allowing for diverse chemical modifications that can be exploited in synthetic biology and medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid structure aligns well with this trend, as it combines elements that are known to improve drug bioavailability and target specificity. The 4-methylpentanamido moiety, in particular, has been identified as a key pharmacophore in several therapeutic agents, contributing to their efficacy and safety profiles.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapeutics. The fluoren-9-ylmethoxycarbonyl group can be used to link the compound to specific biomolecules, such as peptides or proteins, enhancing its ability to interact with target receptors. This approach has been successfully employed in the creation of antibody-drug conjugates (ADCs), which are revolutionizing the treatment of various cancers.

Moreover, the 3-5-(...)amino...acid backbone suggests that this compound may exhibit protease inhibition properties. Proteases are enzymes that play crucial roles in numerous biological processes, including inflammation and cell signaling. By inhibiting specific proteases, this compound could potentially modulate these processes, offering therapeutic benefits in conditions such as arthritis or certain types of cancer.

The latest research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic properties. The fluoren-9-ylmethoxycarbonyl}amino)-4-methylpentanamido...acid formulation appears to be well-suited for this purpose, as it incorporates elements that enhance solubility and metabolic stability. These properties are critical for ensuring that a drug remains effective throughout its biological half-life.

Another area where this compound shows promise is in the field of neurology. The ability to target specific neural pathways using fluorinated derivatives could lead to novel treatments for neurological disorders such as Alzheimer's disease or Parkinson's disease. Preliminary studies have indicated that compounds with similar structures can cross the blood-brain barrier more effectively than traditional small molecules.

The synthesis of 3-5-(...)methylene...acid derivatives remains a challenging yet rewarding endeavor for organic chemists. Advanced synthetic methodologies have enabled researchers to construct complex molecules with high precision, opening up new possibilities for drug discovery. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been particularly useful in creating intricate structures like this one.

In conclusion, the compound with CAS No. 2172125-02-7 and the product name 3-(...)methylene...acid represents a significant step forward in pharmaceutical innovation. Its unique structural features and potential applications make it a compelling candidate for further research and development. As our understanding of biochemical interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.